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Oclacitinib Potency and Selectivity Data

The core quantitative data on Oclacitinib's inhibition of JAK enzymes, derived from isolated enzyme assays,

is summarized in the following table [1] [2]:

JAK Enzyme ICs0 (M) Selectivity (vs. JAK1)
JAK1 10 -

JAK2 99 1.8-fold less selective
JAK3 99 9.9-fold less selective
TYK2 34 Not specified

Oclacitinib was also tested against a panel of 38 non-JAK kinases at a concentration of 1 pM and showed

no significant activity (ICso > 1000 nM), confirming its high selectivity for the JAK family [2].

Experimental Protocols for Key Assays

The following are the detailed methodologies for the key experiments cited.
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JAK Enzyme Activity Assays

The potency of Oclacitinib against JAK family members was determined using isolated enzyme systems [2].

¢ Enzymes: Recombinant human active kinase domains for JAK1, JAK2, JAK3, and TYK2 were used.
The sequence homology to the analogous canine JAK enzymes is very high (90-100%).

e Technology: The assays were performed using Caliper microfluidics technology.

¢ Procedure: The ability of Oclacitinib to inhibit the kinase activity of each enzyme was measured.
Dose-response data were analyzed using a 4-parameter logistic equation to calculate the 1Cso values.

Cytokine Functional Assays in Cell Models

The inhibitory effects of Oclacitinib on cytokine function were tested in various in vitro cell models,

measuring downstream cellular responses rather than direct kinase inhibition [2].

¢ IL-2 Function (Canine Whole Blood Assay):

o Canine whole blood was collected in heparin sulfate tubes.

o Blood was plated and treated with Oclacitinib (0.001-10 pM), concanavalin A (ConA), and
canine IL-2.

o Plates were incubated for 48 hours, followed by the addition of tritiated thymidine for 20 hours
to measure T-cell proliferation.

o Cell proliferation was quantified using a liquid scintillation counter.

e IL-4 Function (Human B-Cell Line Assay):

o A human B-cell line (STAT6-bla RA-1) containing a beta-lactamase reporter gene under the
control of a STAT6 response element was used.

o Cells were plated and pretreated with Oclacitinib (0.0000381-10 uM) for 2 hours.

o Human IL-4 was then added to activate the JAK-STAT pathway.

o After 5 hours, STAT6 activation was quantified by detecting beta-lactamase activity using a
fluorescent substrate (CCF-4 AM).

JAK-STAT Signaling Pathway and Oclacitinib Inhibition

The diagram below illustrates the core JAK-STAT signaling mechanism and the point of inhibition by
Oclacitinib, integrating details from the search results [3] [4] [5].
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JAK-STAT pathway mechanism and Oclacitinib inhibition point.
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Key Context for Researchers

¢ JAK1 Selectivity Profile: Oclacitinib's ~10-fold selectivity for JAK1 over JAK3 and ~1.8-fold
selectivity over JAK2 suggests a targeted mechanism of action [1]. This profile underpins its
therapeutic effect of inhibiting JAK1-dependent cytokines involved in allergy and inflammation (e.g.,
IL-2, IL-4, IL-6, I1L-13, IL-31) while minimizing impact on JAK2-dependent functions like hematopoiesis

[2].

¢ Relevance of STAT3 in Oncology Research: Beyond allergic dermatitis, recent research explores
Oclacitinib in canine oncology. Studies show it can enhance radio-sensitivity in tumor cell lines by
inhibiting radiation-induced STAT3 activation, promoting apoptosis, and impeding cell cycle
progression [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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